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Compound of Interest

Compound Name: GW542573X

Cat. No.: B1672468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo effects of GW542573X,

a small conductance Ca2+-activated K+ (SK) channel activator, on long-term memory. The

information presented is based on preclinical studies and is intended to inform researchers and

professionals in the field of neuroscience and drug development.

Core Concepts: SK Channels and Long-Term
Memory
Small conductance Ca2+-activated K+ (SK) channels are critical regulators of neuronal

excitability.[1][2] Comprised of SK1, SK2, and SK3 subunits, these channels are activated by

intracellular calcium, leading to potassium efflux and membrane hyperpolarization. This

hyperpolarization makes it more difficult for a neuron to fire an action potential, thereby

modulating synaptic plasticity, a cellular mechanism underlying learning and memory.[1]

Long-term potentiation (LTP), a persistent strengthening of synapses, is widely considered a

cellular correlate of long-term memory. The activation of SK channels can inhibit the induction

of LTP, while their blockade can facilitate it.[3] Therefore, pharmacological modulation of SK

channels presents a potential avenue for influencing long-term memory.
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GW542573X is a novel compound that acts as an activator of SK channels. Notably, it shows

greater activation of SK1-containing channels, while also activating SK2 and SK3 subunits.[1]

[2] Its effects on long-term memory have been investigated in preclinical models, providing

insights into the role of SK channel activation in memory processes.

Signaling Pathway of SK Channel Activation
The following diagram illustrates the signaling pathway affected by GW542573X. Increased

intracellular calcium, resulting from synaptic activity (e.g., NMDA receptor activation), leads to

the opening of SK channels. GW542573X enhances this process, leading to neuronal

hyperpolarization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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